Cas no 745784-05-8 (2-Bromoquinoline-3-boronic acid)

2-Bromoquinoline-3-boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in synthetic organic chemistry. The bromine substituent at the 2-position enhances its reactivity, enabling selective functionalization, while the boronic acid group at the 3-position facilitates efficient palladium-catalyzed coupling with aryl or vinyl halides. This compound is particularly valuable in pharmaceutical and materials science research for constructing complex heterocyclic frameworks. Its stability under standard handling conditions and compatibility with diverse reaction conditions make it a reliable intermediate for synthesizing quinoline-based derivatives with high precision.

2-Bromoquinoline-3-boronic acid structure

745784-05-8 structure

Product Name:2-Bromoquinoline-3-boronic acid

CAS No:745784-05-8

MF:C₉H₇BBrNO₂

MW:251.872381448746

MDL:MFCD05664125

CID:93011

PubChem ID:17750871

Update Time:2025-06-07

2-Bromoquinoline-3-boronic acid Chemical and Physical Properties

Names and Identifiers

- 2-Bromoquinoline-3-boronic acid
- (2-bromoquinolin-3-yl)boronic acid
- FT-0690266
- AB22292
- DTXSID20590736
- FD10149
- AKOS015950254
- AS-60744
- 2-BROMOQUINOLINE-3-BORONICACID
- CS-0174030
- VEB78405
- 745784-05-8
- C9H7BBrNO2
- 2-BROMOQUINOLIN-3-YLBORONIC ACID
- DB-074847
- MDL： MFCD05664125
- Inchi： 1S/C9H7BBrNO2/c11-9-7(10(13)14)5-6-3-1-2-4-8(6)12-9/h1-5,13-14H
- InChI Key： RUDILYIFXMOEIO-UHFFFAOYSA-N
- SMILES： BrC1=C(B(O)O)C=C2C=CC=CC2=N1

Computed Properties

Exact Mass: 250.97500
Monoisotopic Mass: 250.97532g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.4Å²

Experimental Properties

Density: 1.71
Melting Point: 144-147°C
Boiling Point: 448.7°C at 760 mmHg
Flash Point: 225.2°C
Refractive Index: 1.691
PSA: 53.35000
LogP: 0.67710

2-Bromoquinoline-3-boronic acid Security Information

Hazard Category Code： 36/37/38
Safety Instruction： S26; S37
Safety Term：26-37
Risk Phrases：R36/37/38

2-Bromoquinoline-3-boronic acid Pricemore >>

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